Cas no 61144-86-3 (1-Hydroxypentane-2,4-dione)

• Product Name: 1-Hydroxypentane-2,4-dione
• CAS No: 61144-86-3
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 954036
• PubChem ID: 15715913
• Update Time: 2025-04-19

1-Hydroxypentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• null
• 1-hydroxypentane-2,4-dione
• 2,4-Pentanedione, 1-hydroxy- (9CI)
• Oxyacetylaceton
• SCHEMBL2009158
• DTXSID30577275
• 2,4-Pentanedione, 1-hydroxy-
• DB-323499
• 61144-86-3
• 1-Hydroxypentane-2,4-dione

• Inchi： 1S/C5H8O3/c1-4(7)2-5(8)3-6/h6H,2-3H2,1H3
• InChI Key： VBUBLWCIADYRMB-UHFFFAOYSA-N
• SMILES： OCC(CC(C)=O)=O

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 54.4